(Z)-1-(4-fluorobenzyl)-3-(((4-methoxybenzyl)amino)methylene)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-1-[(4-fluorophenyl)methyl]-3-[[(4-methoxyphenyl)methylamino]methylidene]-2,2-dioxothieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C22H19FN2O4S2/c1-29-18-8-4-15(5-9-18)12-24-13-20-21(26)22-19(10-11-30-22)25(31(20,27)28)14-16-2-6-17(23)7-3-16/h2-11,13,24H,12,14H2,1H3/b20-13-
• InChI Key: ICHPSWPYLPSRKB-MOSHPQCFSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC=C2C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=C(C=C4)F
• Isomeric SMILES: COC1=CC=C(C=C1)CN/C=C\2/C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=C(C=C4)F
• Molecular Formula: C22H19FN2O4S2
• Molecular Weight: 458.5 g/mol

Description

(Z)-1-(4-fluorobenzyl)-3-(((4-methoxybenzyl)amino)methylene)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C22H19FN2O4S2 and its molecular weight is 458.52. The purity is usually 95%.
BenchChem offers high-quality (Z)-1-(4-fluorobenzyl)-3-(((4-methoxybenzyl)amino)methylene)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-1-(4-fluorobenzyl)-3-(((4-methoxybenzyl)amino)methylene)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Applications

A study on zinc phthalocyanine substituted with Schiff base groups, including derivatives similar in structural complexity to the compound , highlighted its promising application in photodynamic therapy for cancer treatment. The compound exhibited high singlet oxygen quantum yield and appropriate photodegradation quantum yield, making it a potential candidate for Type II photosensitizers in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Fluorescent Compounds for Imaging

Research into novel fluorescent compounds, such as benzothieno[3,2-d]pyrimidine 5,5-dioxides, shows potential for imaging applications due to their strong solid-state fluorescence. This suggests that structurally complex molecules like the one could be engineered for imaging or diagnostic purposes in scientific research (Yokota et al., 2012).

Intermolecular Interaction Studies

The study of intermolecular interactions in derivatives of 1,2,4-triazoles, including fluoro and chloro derivatives, provides insights into the understanding of crystal structures and the design of new materials. This research could inform the development of novel compounds with specific intermolecular interaction properties for material science applications (Shukla, Mohan, Vishalakshi, & Chopra, 2014).

Synthesis and Application in Nematicidal Agents

The synthesis and evaluation of novel methylene-bisthiazolidinone derivatives as potential nematicidal agents demonstrate the agricultural applications of complex molecules. This research could pave the way for developing new agrochemicals targeting nematode pests (Srinivas, Nagaraj, & Reddy, 2008).

Electroluminescent Device Properties

Research into Zn(II)-chelated complexes based on functionalized benzothiazole derivatives for white-light emission in electroluminescent devices suggests that similarly complex molecules could be explored for optoelectronic applications. The synthesis and characterization of these complexes offer insights into developing materials for organic light-emitting diodes (OLEDs) (Roh et al., 2009).